2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile

• IUPAC Name: 2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
• InChI: InChI=1S/C12H6ClF3N2/c13-9-3-1-7(2-4-9)11-8(6-17)5-10(18-11)12(14,15)16/h1-5,18H
• InChI Key: ZXLQPJBQKJYNGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=C(N2)C(F)(F)F)C#N)Cl
• Molecular Formula: C12H6ClF3N2
• DSSTOX Substance ID: DTXSID70451409
• Molecular Weight: 270.64 g/mol
• CAS RN: 122454-23-3

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structure. It may also include information about its appearance and odor.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanisms of the reactions.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, and reactivity of the compound.

Scientific Research Applications

Insecticidal and Acaricidal Activities

• Insecticidal and Acaricidal Properties : Some derivatives of 2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile exhibit excellent insecticidal and acaricidal activities. For instance, certain compounds in this category have shown effectiveness against pests like Mythimna separata and mites such as Tetranychus urticae, even surpassing the effectiveness of Chlorfenapyr, a known 2-arylpyrrole (Liu et al., 2012).

Synthesis and Production

• Synthesis and Large-Scale Production : The compound can be synthesized from p-chlorophenyglycine, with the technology being easy to operate and suitable for large-scale production. This process can achieve a yield of 86.1% and a product purity of over 97% (Wan-mei, 2003).

Environmental Applications

• Environmental Applications : The compound has been investigated for its degradation dynamics in agricultural contexts. Specifically, its residue dynamics in crops like chili and cabbage, as well as in soil, have been studied, providing insights into its environmental impact (Ditya et al., 2010).

Analytical Method Development

• Development of Analytical Methods : Research has focused on developing new analytical methods to detect active biocides, including 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile, in environmental samples like artificial seawater. This includes methods for measuring release rates from commercial products (Downs et al., 2017).

Chemical Structure and Properties

• Chemical Structure Studies : The compound's structure and properties have been studied in various contexts, including its crystal structure and reaction mechanisms when interacting with other compounds. These studies contribute to a deeper understanding of its chemical behavior and potential applications (Steel et al., 1992).

• Antimicrobial Activity : Some derivatives exhibit antimicrobial activities, which have been assessed through structural, optical, and junction characteristics studies. This includes evaluations against various bacterial and fungal strains (Okasha et al., 2022).

• Photophysical Properties : Investigations into the photophysical properties of derivatives have been conducted. This includes studies on thin films of the compounds, their optical functions, and their potential use in devices like photosensors (Zedan et al., 2020).

Safety And Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. Material safety data sheets (MSDS) often provide this information.

Future Directions

This could involve potential applications of the compound, areas for further research, or improvements in synthesis methods.

Synthesis routes and methods I

Procedure details

A solution of N-[1-chloro-(2,2,2-trifluoroethyl)]-4-chlorobenzimidoyl chloride (5.80 g, 0.02 mol) and acrylonitrile (1.33 g, 0.025 mol) in N,N-dimethyl-formamide (15 mL) is treated with 1,8-diazabicyclo-[5.4.0]undec-7-ene (DBU, 8.53 g, 0.056 mol) over 1 hour while maintaining the temperature at 45°-50° C. The reaction mixture is then stirred at 50° C. for 4 hours, quenched with dilute HCl, and extracted with ethyl acetate. The organic extract is concentrated in vacuo to obtain a residue. Flash chromatography of the residue on silica gel, packed and eluted with 20% ethyl acetate in heptane, and crystallization from heptane and small amount of ethyl acetate gives the title product as a white crystalline solid (2.1 g, 38.9% yield): mp 239-240° C. (dec).

Synthesis routes and methods II

Procedure details

A solution of trifluoroacetone (3.36 g, 2.7 mL,0.03 mol) in acetic acid is added dropwise at 100° C. to a solution of β-amino-α-bromo-p-chlorocinnamonitrile, (E)- or (Z)- (5.15 g, 0.02 mol) in acetic acid over 41/2 hours. The reaction mixture is heated at 100° C. overnight, diluted with water and extracted with ethyl acetate. The combined organic extracts are washed with water, dried over anhydrous Na2SO4 and concentrated in vacuo to obtain a gum. The gum is flash chromatographed using silica gel and a 15% ethyl acetate in heptane solution to give the title product as a yellow solid (1.8 g, mp 129°-131° C.) which is identified by 1H and 19FNMR spectral analyses.

Synthesis routes and methods III

Procedure details

4-(p-chlorophenyl)-2-(trifluoromethyl)-2-oxazolin-5-one (2.5 g; 0.01 mol) is dissolved in nitromethane (50 mL). In a single portion, 2-chloroacrylonitrile (8.0 mL; 0.10 mol) is added to the solution, and the resulting solution is stirred 18 hours at reflux under a nitrogen atmosphere. Cooling the red/brown solution to -5° C. in an ice-acetone bath causes the formation of a precipitate which is collected by filtration and washed with a small portion of cold nitromethane. The resulting tan solid is recrystallized from hot ethylene dichloride yielding the product as white crystals (1.8 g; 56% theory), mp 238°-241° C. (dec.).

Synthesis routes and methods IV

Procedure details

A mixture of N-(p-chloro-α-cyanobenzyl)-2,2,2-tri-fluoroacetamide (10.5 g, 0.04 mol) and toluene is cooled to 5°-10° C. under a nitrogen atmosphere, treated with trifluoromethanesulfonic acid (12.0 g, 0.08 mol) over a 20 minute period, allowed to warm to room temperature and held at 25° C. for 3 hours. The formation of the intermediate 5-amino oxazole salt is monitored by 19F NMR (DMSO-d6). When the intermediate salt formation is complete, the mixture is cooled below 20° C., treated with dimethylformamide and 2-chloroacrylonitrile (5.25 g, 0.06 mol), held at 25° C. for 16-18 hours, and treated with ethyl acetate and water. The phases are separated and the organic phase is washed with water and concentrated in vacuo to give a solid residue. Flash column chromatography of the residue on silica gel, packed and eluted respectively with 15% and 20% ethyl acetate in heptane gives the title product as pale yellow crystals, 6.14 g (57% yield), mp 237°-240° C., identified by HPLC and NMR analyses.

Citations

Synthesis, insecticidal and acaricidal activities of novel 2-arylpyrroles

AP Liu, M Tang, SY Yu, XP Liu, XG Wang, H Pei… - Science China …, 2013 - Springer

To search for novel 2-arylpyrroles with unique biological activities, a series of novel 2-arylpyrrole derivatives were designed and synthesized, and their structures were characterized by …

Number of citations: 10 link.springer.com

Determination of the Biocide Econea® in Artificial Seawater by Solid Phase Extraction and High Performance Liquid Chromatography Mass Spectrometry

RA Downs, JR Dean, A Downer, JJ Perry - Separations, 2017 - mdpi.com

Econea ® , or 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile, is a new type of environmentally friendly anti-fouling compound used in the immersed coatings of …

Number of citations: 12 www.mdpi.com

LC-MS/MS determination of tralopyril in water samples

IB Oliveira, R Schönenberger, CM Barroso, MJF Suter - Chemosphere, 2016 - Elsevier

A targeted analytical method was established to determine tralopyril (4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile) in water. This compound has been …

Number of citations: 22 www.sciencedirect.com

Study on the acrylate coating with chemically bonded functional group for antiseawater bioadhesion

J Pan, Y Liu, X Shentu, D Wei, Y Jiang, Y Guan… - Journal of Coatings …, 2022 - Springer

The adhesion foundation of seawater organisms can be eliminated by killing the bacteria on the surface of objects in seawater. Thus, 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-…

Number of citations: 1 link.springer.com

CHLORFENAPYR (addendum)

AN Kluever, A Boobis, K Low - EVALUATIONS, 2015 - books.google.com

Chlorfenapyr is the International Organization for Standardization (ISO)–approved name for 4-bromo-2-(4-chlorophenyl)-1-ethoxymethyl-5-trifluoromethyl-1H-pyrrole-3-carbonitrile (…

Number of citations: 5 books.google.com

Evaluation of the molluscicidal activities of arylpyrrole on Oncomelania hupensis, the intermediate host of Schistosoma japonicum

Y Xing, J Yao, G Qu, J Dai, B Feng - PeerJ, 2021 - peerj.com

The snail Oncomelania hupensis is the only intermediate host of the highly invasive parasite Schistosoma japonicum. Molluscicide is often used to curb transmission of S. japonicum. …

Number of citations: 1 peerj.com

Siloxy silylester methacrylate diblock copolymer-based coatings with tunable erosion and marine antifouling properties

M Lejars, A Margaillan, C Bressy - ACS Applied Polymer …, 2020 - ACS Publications

pMATM2-b-p(MMA-co-BMA) diblock copolymers composed of a block of poly[bis(trimethylsiloxy)methylsilyl methacrylate] (MATM2) and a second block of a random copolymer of methyl …

Number of citations: 9 pubs.acs.org

Method validation and dissipation dynamics of chlorfenapyr in squash and okra

SBA Ghani, OI Abdallah - Food Chemistry, 2016 - Elsevier

QuEChERS method combined with GC–IT-MS was developed and validated for the determination of chlorfenapyr residues in squash and okra matrices. Method accuracy, repeatability, …

Number of citations: 32 www.sciencedirect.com

TMJ Kempen - WO Patent, 2007

Number of citations: 2

许庆博， 华云涛， 唐强， 周宝晗， 陈坤， 徐保明 - 结构化学, 2018

Number of citations: 0